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Compound of Interest

Compound Name: Tilmicosin-d3

Cat. No.: B15611413 Get Quote

For laboratory professionals engaged in pharmaceutical research and development, ensuring

personal and environmental safety is paramount. This guide provides essential, immediate

safety and logistical information for the handling of Tilmicosin-d3, a deuterated analog of the

macrolide antibiotic Tilmicosin. Adherence to these procedural steps is critical due to the

compound's potential health hazards.

Tilmicosin-d3 is classified as harmful if swallowed, causes serious eye irritation, is suspected

of damaging fertility or the unborn child, and may cause damage to organs through prolonged

or repeated exposure.[1][2][3] Furthermore, it is very toxic to aquatic life with long-lasting

effects.[1]

Hazard Identification and Safety Data
Understanding the specific hazards associated with Tilmicosin-d3 is the first step in safe

handling. The following table summarizes the key hazard information based on the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Category
GHS Hazard
Statement

GHS Pictogram
Precautionary
Statement Codes

Health Hazards
H302: Harmful if

swallowed.[1][2][3]
alt text

P264, P270,

P301+P312+P330

H319: Causes serious

eye irritation.[1][2][3]
alt text

P264, P280,

P305+P351+P338,

P337+P313

H361: Suspected of

damaging fertility or

the unborn child.[1][2]

[3]

alt text
P201, P202, P280,

P308+P313

H373: May cause

damage to organs

(Heart, Lungs)

through prolonged or

repeated exposure.[2]

[3]

alt text P260, P314

Environmental

Hazards

H410: Very toxic to

aquatic life with long

lasting effects.[1]

alt text P273, P391, P501

Occupational Exposure Limits for the parent compound, Tilmicosin, have been established by

some organizations. For example, one manufacturer has a Lilly Exposure Guideline (LEG) of

<100 µg/m³ over a 12-hour time-weighted average (TWA)[4]. Researchers should consult their

institution's safety office for specific guidance on occupational exposure limits for Tilmicosin-
d3.

Operational Plan: Step-by-Step Handling Protocol
This section provides a procedural workflow for handling Tilmicosin-d3 from receipt to

disposal, emphasizing the integration of personal protective equipment at each stage.

Receiving and Storage
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Inspect Shipment: Upon receipt, visually inspect the package for any signs of damage or

leakage. Wear nitrile gloves during this initial inspection.

Verify Documentation: Confirm that the received material matches the order and that the

Safety Data Sheet (SDS) is accessible.

Secure Storage: The compound should be stored locked up, as per SDS recommendations.

[2][3][5][6][7] Keep the container tightly closed and store in a dry, cool, and well-ventilated

area, following the specific temperature conditions provided on the product's certificate of

analysis.[6][7]

Engineering Controls and Personal Protective
Equipment (PPE)
Safe handling must occur in a controlled environment using appropriate engineering controls

and a comprehensive suite of PPE.

Engineering Controls: All work should be conducted in a well-ventilated area.[4][6] A

chemical fume hood is recommended for procedures that may generate dust or aerosols.

Eyewash stations and safety showers must be readily accessible.[6]

Personal Protective Equipment (PPE) Selection:

Hand Protection: Wear nitrile gloves.[8] If prolonged contact is anticipated, consider

double-gloving.[9][10] Gloves should be removed immediately after use, avoiding contact

between the outer glove surface and skin.[8]

Eye and Face Protection: Chemical safety goggles are mandatory.[4] A face shield should

be worn in addition to goggles if there is a significant risk of splashing.[4][8]

Body Protection: A laboratory coat or gown is required.[9] Ensure it has long sleeves and

fits properly. For tasks with a higher risk of contamination, consider disposable coveralls.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate,

respiratory protection is necessary.[4][6] Consult your institution's environmental health

and safety (EHS) department for respirator selection and fit-testing.
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Safe Handling Workflow for Tilmicosin-d3
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Safe Handling Workflow for Tilmicosin-d3

Handling and Experimental Procedures
Pre-Use Check: Before handling, ensure all required PPE is correctly donned and that

engineering controls are functioning properly.

Aliquotting: If working with a solid, weigh the necessary amount in a chemical fume hood to

prevent inhalation of dust.

Solution Preparation: When dissolving the compound, add solvent slowly to avoid splashing.

General Practices:

Avoid all direct contact with the substance.[6]
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Do not eat, drink, or smoke in the laboratory.[2][3][5][6]

Wash hands thoroughly with soap and water after handling is complete and before leaving

the lab.[2][3][5][6]

Spill Management and Decontamination
Emergency Procedures: In case of a spill, evacuate the immediate area if necessary. Alert

colleagues and your supervisor.

Spill Cleanup: For small spills, use an inert absorbent material.[2][3] Collect the absorbed

material into a suitable, labeled container for hazardous waste. Prevent the spill from

entering drains or waterways.[1][2][3]

Decontamination: Thoroughly clean and decontaminate all surfaces and equipment after

use.

Waste Disposal Plan
Environmental Hazard: Tilmicosin-d3 is very toxic to aquatic life.[1] Do not dispose of waste

into the sewer system or allow it to contaminate soil or water.[1][2][3]

Waste Segregation: All contaminated materials, including empty containers, used PPE, and

absorbed spill cleanup material, must be collected as hazardous waste.

Disposal Route: Dispose of all waste through an approved and licensed waste disposal

contractor, in accordance with local, state, and federal regulations.[2][3][5][6][7]

Emergency First Aid Protocols
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3][7]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove all

contaminated clothing and shoes. Get medical

attention if skin irritation persists.[3][7]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7]

Ingestion

DO NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[3][6]

Note: Accidental self-injection of the parent compound, Tilmicosin, can be lethal in humans.[11]

While Tilmicosin-d3 is typically supplied as a solid for research, this hazard underscores the

need for extreme caution. In case of any exposure, seek immediate medical advice and

provide the attending physician with the Safety Data Sheet (SDS).[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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